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Compound of Interest

Compound Name: 3-Chlorocatechol

Cat. No.: B1204754 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the use of 3-Chlorocatechol, ensuring the well-being of researchers and the

integrity of your work.

Immediate Safety and Hazard Information
3-Chlorocatechol is a hazardous substance that requires careful handling to prevent adverse

health effects. It is harmful if swallowed, comes into contact with the skin, or is inhaled.[1][2] It

is also known to cause skin irritation and serious eye irritation, and may lead to respiratory

irritation.[1]

Hazard Identification:

Hazard Statement GHS Classification

H302: Harmful if swallowed Acute Toxicity, Oral (Category 4)

H315: Causes skin irritation Skin Corrosion/Irritation (Category 2)

H319: Causes serious eye irritation Serious Eye Damage/Eye Irritation (Category 2)

H335: May cause respiratory irritation
Specific Target Organ Toxicity, Single Exposure

(Category 3)
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Source: Information synthesized from multiple chemical supplier safety data.[1][2]

While specific occupational exposure limits (OELs) for 3-Chlorocatechol have not been

established, the limits for the parent compound, Catechol, can provide a conservative

reference. The Occupational Safety and Health Administration (OSHA) and the American

Conference of Governmental Industrial Hygienists (ACGIH) have set an 8-hour time-weighted

average (TWA) of 5 ppm for Catechol.[3][4]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection Safety goggles and face shield

Chemical splash goggles

should be worn at all times. A

face shield is required when

there is a risk of splashing.

Hand Protection Chemical-resistant gloves

Given that 3-Chlorocatechol is

a chlorinated phenol, butyl

rubber or neoprene gloves are

recommended. Always inspect

gloves for damage before use

and replace them immediately

if contaminated.

Skin and Body Protection
Laboratory coat or chemical-

resistant apron

A lab coat is mandatory. For

procedures with a higher

potential for splashes, a

chemical-resistant apron

should be worn over the lab

coat. Long pants and closed-

toe shoes are required.

Respiratory Protection Chemical fume hood

All handling of 3-

Chlorocatechol, especially in

solid form which may generate

dust, and any work with its

solutions, must be conducted

in a certified chemical fume

hood to prevent inhalation.

Source: Recommendations for handling similar chlorinated phenols.[5][6][7]

Operational Plan: Step-by-Step Handling Procedure
A meticulous operational plan is crucial for minimizing exposure risk.

Preparation:
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Thoroughly review the Safety Data Sheet (SDS) and understand the experimental

protocol.

Ensure a certified chemical fume hood, emergency eyewash station, and safety shower

are readily accessible.

Assemble all necessary PPE and inspect it for integrity.

Handling the Chemical:

Weighing: Conduct all weighing of solid 3-Chlorocatechol inside a chemical fume hood.

Use disposable weigh boats to prevent contamination.

Solution Preparation: When preparing solutions, slowly add the 3-Chlorocatechol to the

solvent to prevent splashing.

General Handling: Always use the chemical within the fume hood. Avoid direct contact with

skin, eyes, and clothing. Do not eat, drink, or smoke in the laboratory.

Post-Handling:

Decontaminate all work surfaces and equipment that may have come into contact with the

chemical.

Carefully remove PPE, ensuring not to contaminate yourself. Gloves should be removed

last.

Wash hands thoroughly with soap and water after completing work.

Disposal Plan
Proper disposal of 3-Chlorocatechol and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Halogenated Organic Waste: 3-Chlorocatechol is a halogenated organic compound.[5] All

waste containing this chemical must be collected in a designated, leak-proof, and clearly
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labeled hazardous waste container for halogenated organics.[1][5][6]

Solid Waste: Contaminated solid materials, such as gloves, weigh boats, and absorbent

pads, should be placed in a separate, sealed container labeled as "Hazardous Waste" with

the chemical name.

Liquid Waste: Unused solutions or reaction mixtures containing 3-Chlorocatechol should be

collected in a compatible, sealed container, also labeled as "Hazardous Waste" and

specifying the contents.

Disposal Procedure:

Ensure all waste containers are tightly sealed and stored in a designated satellite

accumulation area.

Do not mix halogenated waste with non-halogenated waste streams.[1]

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

service.

Under no circumstances should 3-Chlorocatechol or its waste be disposed of down the

drain.[6]

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 3-Chlorocatechol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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